Cas no 886910-51-6 (N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-phenylpropanamide)

• Product Name: N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-phenylpropanamide
• CAS No: 886910-51-6
• MF: C₁₈H₁₇N₃O₂S
• MW: 339.411482572556
• CID: 5477658
• Update Time: 2025-05-25

N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, N-[5-[2-(methylthio)phenyl]-1,3,4-oxadiazol-2-yl]-
• N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-phenylpropanamide

• Inchi： 1S/C18H17N3O2S/c1-24-15-10-6-5-9-14(15)17-20-21-18(23-17)19-16(22)12-11-13-7-3-2-4-8-13/h2-10H,11-12H2,1H3,(H,19,21,22)
• InChI Key： YVRJEEKJIIARHL-UHFFFAOYSA-N
• SMILES： C1(CCC(NC2=NN=C(C3=CC=CC=C3SC)O2)=O)=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-phenylpropanamide

Comprehensive Overview of N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-phenylpropanamide (CAS No. 886910-51-6)

The compound N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-phenylpropanamide (CAS No. 886910-51-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This 1,3,4-oxadiazole derivative is characterized by the presence of a methylsulfanylphenyl group and a phenylpropanamide moiety, which contribute to its diverse biological activities. Researchers are increasingly exploring its role in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

In recent years, the demand for heterocyclic compounds like N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-phenylpropanamide has surged, driven by their versatility in medicinal chemistry. The 1,3,4-oxadiazole ring, a key structural component, is known for its stability and ability to interact with biological targets, making it a valuable scaffold for designing new therapeutics. This compound’s CAS No. 886910-51-6 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

One of the most discussed topics in the context of N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-phenylpropanamide is its potential as an anti-inflammatory agent. Studies suggest that derivatives of 1,3,4-oxadiazole exhibit significant activity against inflammatory pathways, which aligns with the growing interest in finding safer and more effective treatments for chronic inflammatory diseases. Additionally, its methylsulfanyl group may contribute to enhanced bioavailability, a critical factor in drug development.

Another area of interest is the compound’s potential role in agricultural chemistry. The phenylpropanamide moiety is often associated with pesticidal and herbicidal properties, making CAS No. 886910-51-6 a candidate for further investigation in crop protection. With the global push toward sustainable agriculture, researchers are keen to explore eco-friendly alternatives, and this compound’s unique structure could offer promising solutions.

The synthesis of N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-phenylpropanamide typically involves multi-step organic reactions, including cyclization and amidation processes. Its CAS No. 886910-51-6 is often referenced in patent literature, highlighting its commercial and academic significance. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its purity and structural integrity, ensuring its suitability for further studies.

From a drug discovery perspective, the compound’s 1,3,4-oxadiazole core is a hotspot for structure-activity relationship (SAR) studies. Researchers are investigating modifications to the methylsulfanylphenyl or phenylpropanamide groups to optimize its pharmacological profile. Such efforts are part of a broader trend toward personalized medicine, where tailored molecular designs are essential for targeting specific diseases.

In conclusion, N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-phenylpropanamide (CAS No. 886910-51-6) represents a compelling subject of study in both pharmaceutical and agrochemical fields. Its structural complexity and functional diversity make it a valuable candidate for further exploration, particularly in addressing unmet medical and agricultural needs. As research progresses, this compound is likely to remain a focal point in the quest for innovative solutions to global challenges.